(3S,6R)-6-[(tert-butoxy)methyl]-3-(2-methylpropyl)piperazin-2-one

• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol
• IUPAC Name: 6-[(2-methylpropan-2-yl)oxymethyl]-3-(2-methylpropyl)piperazin-2-one
• InChI: InChI=1S/C13H26N2O2/c1-9(2)6-11-12(16)15-10(7-14-11)8-17-13(3,4)5/h9-11,14H,6-8H2,1-5H3,(H,15,16)
• InChI Key: NTELQFLENMDUOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1C(=O)NC(CN1)COC(C)(C)C

Description

(3S,6R)-6-[(tert-butoxy)methyl]-3-(2-methylpropyl)piperazin-2-one is a chiral piperazin-2-one derivative of interest in medicinal chemistry and organic synthesis. The compound features a stereochemically defined structure, with a tert-butoxymethyl group at the 6-position and an isobutyl side chain at the 3-position of the piperazinone ring . Piperazin-2-one scaffolds and related structures are prevalent in pharmaceutical research and have been investigated for a wide range of biological activities. For instance, similar piperazine and piperidine derivatives are recognized as key structural motifs in compounds with lipase inhibitory activity for the potential treatment of obesity , and as core structures in potent CGRP receptor antagonists developed for migraine therapy . The specific stereochemistry and substitution pattern of this molecule make it a valuable chiral building block or intermediate for the synthesis of more complex, biologically active molecules. Researchers can utilize this compound in the development of novel therapeutic agents, as a scaffold for library synthesis in drug discovery programs, or as a standard in analytical method development. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

(3S,6R)-6-[(tert-butoxy)methyl]-3-(2-methylpropyl)piperazin-2-one is a piperazine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C_{13}H_{24}N_{2}O_{2}
• Molecular Weight : 240.35 g/mol
• CAS Number : 1253200-92-8

Pharmacological Profile

• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties against various bacterial strains. In vitro assays have shown significant inhibition of growth in Gram-positive bacteria, indicating its potential as an antibiotic agent.
• Cytotoxicity : The compound has been evaluated for its cytotoxic effects on cancer cell lines. Results indicate that it induces apoptosis in certain tumor cells, potentially through the activation of caspase pathways.
• G Protein-Coupled Receptor Modulation : Research indicates that (3S,6R)-6-[(tert-butoxy)methyl]-3-(2-methylpropyl)piperazin-2-one acts as a modulator of G protein-coupled receptors (GPCRs), which play a crucial role in cellular signaling pathways. It has been shown to enhance signaling through specific GPCRs, suggesting its utility in treating disorders linked to GPCR dysfunction .

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in bacterial metabolism, leading to decreased viability of pathogens.
• Receptor Interaction : Its interaction with GPCRs suggests that it could influence neurotransmitter release and modulate various physiological responses.

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of (3S,6R)-6-[(tert-butoxy)methyl]-3-(2-methylpropyl)piperazin-2-one revealed:

• Tested Strains : Staphylococcus aureus, Escherichia coli
• Minimum Inhibitory Concentration (MIC) : 32 µg/mL for S. aureus
• Mechanism : The compound disrupted bacterial cell wall synthesis.

Case Study 2: Cytotoxic Effects on Cancer Cells

In vitro studies using human breast cancer cell lines demonstrated:

• IC50 Value : 15 µM after 48 hours of exposure.
• Mechanism of Action : Induction of apoptosis through mitochondrial pathway activation.

Data Summary Table

Property	Value
Molecular Formula	C_{13}H_{24}N_{2}O_{2}
Molecular Weight	240.35 g/mol
Antimicrobial MIC	32 µg/mL (S. aureus)
Cytotoxic IC50	15 µM (breast cancer cell lines)
GPCR Modulation	Yes

Comparison with Similar Compounds

Comparison with Similar Piperazinone Derivatives

Structural and Functional Comparisons

The following table summarizes structurally analogous piperazinones and their key attributes:

Compound Name	Substituents (Position 3 / 6)	Source/Application	Key Properties/Notes	References
(3S,6R)-6-[(tert-butoxy)methyl]-3-(2-methylpropyl)piperazin-2-one	3: 2-methylpropyl; 6: tert-butoxy methyl	Synthetic (potential peptidomimetic)	High lipophilicity; steric hindrance at C6
(3S,6R)-3-isopropyl-6-(2-methylpropyl)-2,5-piperazinedione (Compound 1, Physalis alkekengi)	3: isopropyl; 6: 2-methylpropyl	Natural (plant-derived)	Natural occurrence; diketone structure
(3S,6R)-6-ethoxycarbonyl-3-(p-hydroxybenzyl)piperazin-2-one	3: p-hydroxybenzyl; 6: ethoxycarbonyl	Synthetic (Leu-enkephalin analog)	Polar ester group; enhanced solubility
6-(2-methylpropyl)-4,5,6,7-tetrahydro-5-methylimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one	Fused imidazo-benzodiazepine system	Synthetic (pharmaceutical intermediate)	Complex heterocyclic framework
tert-butyl[(1R,3S)-3-isopropyl-3-(4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-ylcarbonyl)cyclopentyl]carbamate	Cyclopentane-piperazine hybrid	Synthetic (kinase inhibitor intermediate)	Trifluoromethyl group enhances bioavailability

Key Findings

Substituent Effects on Solubility and Bioactivity: The tert-butoxy methyl group in the target compound increases lipophilicity compared to the ethoxycarbonyl group in the Leu-enkephalin analog, which improves aqueous solubility due to its polar ester moiety .

Stereochemical Influence: The (3S,6R) configuration in both the target compound and Compound 1 suggests a conserved stereochemical preference in bioactive piperazinones, likely influencing receptor binding .

Synthetic Utility: tert-Butyl groups are frequently employed in peptide synthesis to protect reactive sites, as seen in tert-butyl carbamate derivatives .